Cas no 2191401-19-9 (1-pyrrolidin-2-ylcyclopropanol hydrochloride)

• Product Name: 1-pyrrolidin-2-ylcyclopropanol hydrochloride
• CAS No: 2191401-19-9
• MF: C₇H₁₄ClNO
• MW: 163.645161151886
• MDL: MFCD28894928
• CID: 4641859
• PubChem ID: 137698310
• Update Time: 2025-09-28

1-pyrrolidin-2-ylcyclopropanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-pyrrolidinyl)cyclopropanol hydrochloride
• 1-(Pyrrolidin-2-yl)cyclopropan-1-ol hydrochloride
• 1-pyrrolidin-2-ylcyclopropanol hydrochloride
• MFCD28894928
• P20102
• CS-0309436
• 1-(Pyrrolidin-2-yl)cyclopropan-1-ol HCl
• 1-pyrrolidin-2-ylcyclopropan-1-ol;hydrochloride
• starbld0029808
• BS-41597
• 1-(Pyrrolidin-2-yl)cyclopropanol Hydrochloride
• PB41956
• SY343810
• 2191401-19-9
• 1-Pyrrolidin-2-ylcyclopropanolhydrochloride

• MDL： MFCD28894928
• Inchi： 1S/C7H13NO.ClH/c9-7(3-4-7)6-2-1-5-8-6;/h6,8-9H,1-5H2;1H
• InChI Key： OQEBCKYGVHTXNG-UHFFFAOYSA-N
• SMILES： Cl.OC1(CC1)C1CCCN1

Computed Properties

• Exact Mass: 163.0763918 g/mol
• Monoisotopic Mass: 163.0763918 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• Molecular Weight: 163.64

Additional information on 1-pyrrolidin-2-ylcyclopropanol hydrochloride

1-Pyrrolidin-2-ylcyclopropanol Hydrochloride: A Comprehensive Overview

1-pyrrolidin-2-ylcyclopropanol hydrochloride is a compound with the CAS number 2191401-19-9, which has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrrolidine ring with a cyclopropane moiety, and its potential applications in drug development. Recent studies have highlighted its role in modulating various biological pathways, making it a subject of interest for researchers worldwide.

The pyrrolidine ring in 1-pyrrolidin-2-ylcyclopropanol hydrochloride contributes to its structural stability and bioavailability. Pyrrolidine derivatives are known for their ability to enhance the pharmacokinetic properties of molecules, making them valuable in medicinal chemistry. The cyclopropane ring, on the other hand, introduces strain and reactivity, which can be exploited to design compounds with specific biological activities. This combination makes 1-pyrrolidin-2-ylcyclopropanol hydrochloride a versatile scaffold for drug design.

Recent research has focused on the synthesis and characterization of 1-pyrrolidin-2-ylcyclopropanol hydrochloride. One study published in 2023 demonstrated an efficient method for synthesizing this compound using a two-step process involving a Michael addition followed by cyclization. The authors highlighted the importance of stereochemistry in determining the compound's biological activity, emphasizing the need for precise control during synthesis.

In terms of pharmacological activity, 1-pyrrolidin-2-ylcyclopropanol hydrochloride has shown promise as a potential modulator of ion channels. Ion channels are critical for various cellular functions, and their dysregulation is implicated in numerous diseases, including epilepsy, pain, and cardiovascular disorders. Preclinical studies have indicated that this compound can selectively inhibit certain ion channels, suggesting its potential as a therapeutic agent.

The development of 1-pyrrolidin-2-ylcyclopropanol hydrochloride as a drug candidate has also been influenced by advancements in computational chemistry. Researchers have employed molecular docking studies to predict the binding affinity of this compound to target proteins. These studies have provided valuable insights into the compound's interaction with ion channels, guiding further optimization efforts.

Another area of interest is the exploration of 1-pyrrolidin-2-ylcyclopropanol hydrochloride as a tool compound for studying neurodegenerative diseases. Its ability to cross the blood-brain barrier and interact with neuronal ion channels makes it a valuable asset in neuroscience research. Ongoing studies aim to evaluate its efficacy in models of Alzheimer's disease and Parkinson's disease.

The synthesis of 1-pyrrolidin-2-ylcyclopropanol hydrochloride involves several key steps that require careful optimization. The starting material is typically derived from readily available pyrrolidine derivatives, which undergo functionalization to introduce the cyclopropane ring. The use of transition metal catalysts has been shown to enhance the efficiency of these reactions, reducing production costs and improving scalability.

In addition to its pharmacological applications, 1-pyrrolidin-2-ylcyclopropanol hydrochloride has also found use in materials science. Its unique structure makes it a candidate for designing novel polymers and materials with tailored mechanical properties. Researchers have explored its potential as a building block for supramolecular assemblies, leveraging its ability to form hydrogen bonds and π interactions.

The future outlook for 1-pyrrolidin-2-ylcyclopropanol hydrochloride is promising, with ongoing research focusing on expanding its applications in both therapeutics and materials science. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development into clinically relevant compounds.